Cas no 102583-98-2 (Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1))

Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1) structure
102583-98-2 structure
Product Name:Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1)
CAS No:102583-98-2
MF:C10H12INO2
MW:305.112255096436
CID:157284
PubChem ID:24844634
Update Time:2025-04-19

Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1)
    • Pyridinium,1-methyl-3-[(2-propenyloxy)carbonyl]-, iodide (9CI)
    • prop-2-enyl 1-methylpyridin-1-ium-3-carboxylate,iodide
    • 102583-98-2
    • Pyridinium, 3-carboxy-1-methyl-, iodide, allyl ester
    • 1-Methyl-3-{[(prop-2-en-1-yl)oxy]carbonyl}pyridin-1-ium iodide
    • DTXSID40907781
    • 1-Methyl-4-allyloxy-carbonylpyridinium iodide
    • Inchi: 1S/C10H12NO2.HI/c1-3-7-13-10(12)9-5-4-6-11(2)8-9;/h3-6,8H,1,7H2,2H3;1H/q+1;/p-1
    • InChI Key: RVVKFHNBQKOOPU-UHFFFAOYSA-M
    • SMILES: [I-].O(CC=C)C(C1=CC=C[N+](C)=C1)=O

Computed Properties

  • Exact Mass: 349.053748
  • Monoisotopic Mass: 349.053748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • PSA: 30.18000
  • LogP: -2.14210

Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1) Related Literature

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